Cas no 1894734-28-1 (2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid
• CAS No: 1894734-28-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6409621
• PubChem ID: 117229785
• Update Time: 2025-05-24

2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid
• 2-[(1-tert-butyl-1H-pyrazol-4-yl)oxy]acetic acid
• EN300-1743018
• 1894734-28-1

• Inchi： 1S/C9H14N2O3/c1-9(2,3)11-5-7(4-10-11)14-6-8(12)13/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： IJFHRQNFMDOUAV-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid

2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid: A Comprehensive Overview

The compound 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid, with the CAS number 1894734-28-1, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and chemical synthesis. The structure of this compound features a pyrazole ring substituted with a tert-butyl group at position 1 and an oxyacetic acid moiety at position 4, making it a unique derivative with potential biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The tert-butyl substitution at the pyrazole ring enhances the molecule's stability and lipophilicity, which are crucial properties for drug candidates. Additionally, the oxyacetic acid group introduces hydrophilic characteristics, enabling better solubility and bioavailability. This combination of properties makes 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process, typically starting from the preparation of the pyrazole ring followed by functionalization with the tert-butyl and oxyacetic acid groups. Researchers have optimized various synthetic routes to improve yield and purity, employing techniques such as nucleophilic substitution, condensation reactions, and oxidation processes. These advancements have not only streamlined the synthesis but also opened avenues for scaling up production, which is essential for preclinical studies.

In terms of chemical properties, 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid exhibits interesting behavior in different solvent systems. Its solubility is significantly influenced by the presence of polar groups, making it soluble in water and organic solvents like ethanol and dichloromethane. The compound's thermal stability has also been evaluated, revealing that it can withstand moderate heating without decomposition, which is beneficial for various analytical techniques such as chromatography and spectroscopy.

The biological activity of this compound has been a focal point of recent research efforts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. Furthermore, preliminary pharmacokinetic studies suggest that the compound has favorable absorption profiles, making it a viable candidate for further drug development. These findings underscore the importance of continued research into its mechanism of action and toxicity profile.

In addition to its pharmacological applications, 2-(1-tert-butyl-1H-pyrazol-4-yl)oxyacetic acid has also found utility as an intermediate in organic synthesis. Its structure serves as a valuable building block for constructing more complex molecules with diverse functionalities. For instance, researchers have employed this compound to synthesize bioactive agents with improved potency and selectivity against specific targets.

The latest advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed potential binding modes with target proteins, shedding light on its mechanism of action at the molecular level. Such computational approaches are increasingly being integrated with experimental studies to accelerate drug discovery processes.

In conclusion, 2-(1-tert-butyl-1H-pyrazol-4-yloxy)acetic acid, with its unique structural features and promising biological properties, represents a significant addition to the arsenal of chemical entities under investigation for therapeutic applications. As research continues to unfold, this compound holds great potential for contributing to the development of innovative treatments across various therapeutic areas.